CARM1-IN-9
Overview
Description
CARM1-IN-9 is a potent inhibitor of coactivator-associated arginine methyltransferase 1 (CARM1).
Scientific Research Applications
Role in Prostate Carcinoma Development : CARM1, a transcriptional coactivator of the androgen receptor, is involved in the regulation of prostate carcinoma and androgen-independent status (Heng Hong et al., 2004).
Inhibition Mechanisms and Structural Analysis : The structural basis for CARM1 inhibition by specific inhibitors has been analyzed, providing insights for the design of potent and specific inhibitors (J. Sack et al., 2011).
Epigenetic Control in Stem Cell Function : CARM1 plays a crucial role in epigenetically regulating gene expression in myogenic genes and influences various cellular processes from embryonic to adult myogenesis (John Saber & M. Rudnicki, 2022).
Diverse Biological Functions Beyond Transcriptional Coactivation : CARM1's involvement in autophagy, metabolism, paraspeckles, and early development, and its emerging role as a therapeutic target and drug response biomarker for certain types of cancer is studied (Samyuktha Suresh et al., 2021).
Expression and Localization in Breast Cancer : Investigation into CARM1's levels and localization across breast cancer tumors revealed its distinct functions among molecular subtypes, suggesting novel roles beyond its known ER cofactor function (M. Davis et al., 2013).
Requirement of Enzymatic Activity for In Vivo Functions : Studies demonstrate that CARM1 requires its enzymatic activity for its known cellular functions, suggesting that inhibitors will incapacitate all enzyme's cellular functions (Daehoon Kim et al., 2009).
Structural Insights of CARM1 Domains : The structures of isolated modules of CARM1 provide insights into how CARM1 regulates its biological activities by protein-protein interactions (N. Troffer‐Charlier et al., 2007).
Control of Enzymatic Activity by Phosphorylation : The study of CARM1 function being regulated by phosphorylation at specific residues, affecting S-adenosylmethionine binding and methyltransferase activity, is highlighted (Q. Feng et al., 2009).
properties
Molecular Formula |
C15H24BrN3 |
|---|---|
Molecular Weight |
326.28 |
IUPAC Name |
(3-Bromo-benzyl)-[1-(2-methylamino-ethyl)-piperidin-4-yl]-amine |
InChI |
InChI=1S/C15H24BrN3/c1-17-7-10-19-8-5-15(6-9-19)18-12-13-3-2-4-14(16)11-13/h2-4,11,15,17-18H,5-10,12H2,1H3 |
InChI Key |
ABDPRBUUKXKABU-UHFFFAOYSA-N |
SMILES |
CNCCN1CCC(NCC2=CC=CC(Br)=C2)CC1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CARM1 inhibitor-9; CARM1IN-9; CARM1-IN9; CARM1IN9; CARM1-IN-9; CARM1 IN-9; CARM1-IN 9 |
Origin of Product |
United States |
Retrosynthesis Analysis
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